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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600 Get Quote

The proper disposal of p-Tolyl disulfide is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals on how to handle and dispose of this chemical

responsibly. Adherence to these protocols will help mitigate risks and ensure compliance with

regulatory standards.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of p-Tolyl disulfide is the

first step in safe handling and disposal.
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Property Value

CAS Number 103-19-5[1]

Molecular Formula C₁₄H₁₄S₂[2][3]

Molecular Weight 246.39 g/mol [4]

Appearance
White to light yellow powder or crystalline

solid[1][2]

Melting Point 43-46 °C[4]

Flash Point 113 °C (235.4 °F) - closed cup[4]

Hazards
Causes skin, eye, and respiratory tract

irritation[1][3]

Hazard and Safety Information
p-Tolyl disulfide is classified as a hazardous substance. The following table summarizes its

hazard classifications and the necessary personal protective equipment (PPE) for safe

handling.

Hazard Classification Precautionary Statements
Personal Protective
Equipment (PPE)

Skin Irritant (Category 2)[3]
P264, P280, P302+P352,

P332+P313, P362[5]
Gloves, Lab coat

Eye Irritant (Category 2)[3]
P280, P305+P351+P338,

P337+P313[5]
Eyeshields/Safety glasses[4]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System[4]

P261, P271, P304+P340,

P312, P403+P233, P405[5][6]
Dust mask type N95 (US)[4]

Step-by-Step Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of p-Tolyl disulfide and its

containers.
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Personal Protective Equipment (PPE) and Engineering
Controls
Before handling p-Tolyl disulfide, ensure you are in a well-ventilated area.[6] Always wear the

appropriate personal protective equipment:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[4]

Respiratory Protection: A NIOSH-approved N95 dust mask should be used, especially when

handling the powder form, to avoid inhalation.[4]

Lab Coat: To protect from skin contact.

Spill Management
In the event of a spill, immediate action is necessary to contain and clean the area.

Evacuate: If the spill is large, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and ensure it does not enter drains or sewer

systems.[3][6]

Clean-up: For small spills, carefully sweep or vacuum the solid material.[5] Avoid generating

dust.[6] Place the collected material into a suitable, labeled container for hazardous waste.

Disposal of p-Tolyl Disulfide Waste
The disposal of p-Tolyl disulfide must be handled in accordance with federal, state, and local

regulations.[6]

Waste Classification: Chemical waste generators are required to determine if a discarded

chemical is classified as hazardous waste.[1] While p-Tolyl disulfide is not listed under

RCRA P-Series or U-Series, it is crucial to consult state and local regulations for complete

and accurate classification.[1]
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Approved Disposal Method: The recommended method of disposal is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[6]

Prohibited Disposal: Do not dispose of p-Tolyl disulfide down the drain or in regular trash.

[6] Discharge into the environment must be avoided.[6]

Disposal of Contaminated Packaging
Properly decontaminate or dispose of any packaging that has come into contact with p-Tolyl
disulfide.

Rinsing: Containers can be triple-rinsed with a suitable solvent.[6] The rinsate should be

collected and disposed of as hazardous waste.

Disposal of Rinsed Containers: Once thoroughly decontaminated, the containers can be

offered for recycling or reconditioning.[6]

Alternative Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of according to local regulations for contaminated

materials.[6]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of p-Tolyl disulfide.
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Start: p-Tolyl Disulfide Disposal

Step 1: Wear Appropriate PPE
(Gloves, Goggles, N95 Mask)

Is there a spill?

Step 2: Contain and Clean Spill
- Avoid dust

- Place in labeled container

Yes

Step 3: Prepare for Disposal

No

Classify as Hazardous Waste
(Consult local regulations)

Step 4: Dispose of Chemical Waste
- Licensed chemical destruction plant

- Controlled incineration

Step 5: Handle Contaminated Packaging

Triple-rinse container
(Collect rinsate as hazardous waste)

Recycle or Recondition Container Puncture and Dispose of Container

End of Disposal Process

Click to download full resolution via product page

Caption: Workflow for the safe disposal of p-Tolyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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